Cas no 20630-50-6 (4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride)

4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride structure
20630-50-6 structure
Product Name:4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride
CAS No:20630-50-6
MF:C9H14Cl3N3O
MW:286.585958957672
CID:910158
PubChem ID:209861
Update Time:2025-04-19

4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydroc hloride
    • 4,5-dichloro-2-[3-(dimethylamino)propyl]pyridazin-3-one,hydrochloride
    • DTXSID10174660
    • 4,5-Dichloro-2-(3-(dimethylamino)propyl)-3(2H)-pyridazinone monohydrochloride
    • 20630-50-6
    • 3(2H)-Pyridazinone, 4,5-dichloro-2-(3-(dimethylamino)propyl)-, monohydrochloride
    • Inchi: 1S/C9H13Cl2N3O.ClH/c1-13(2)4-3-5-14-9(15)8(11)7(10)6-12-14;/h6H,3-5H2,1-2H3;1H
    • InChI Key: MBRYWQFRADYYGD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NN(C1=O)CCCN(C)C)Cl.Cl

Computed Properties

  • Exact Mass: 285.02052
  • Monoisotopic Mass: 285.020245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91
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